1-(3-Pyridyl)-3-(trimethylsilyl)-2-propyne-1-one
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Description
1-(3-Pyridyl)-3-(trimethylsilyl)-2-propyne-1-one is a useful research compound. Its molecular formula is C11H13NOSi and its molecular weight is 203.316. The purity is usually 95%.
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Scientific Research Applications
Pervaporation and Sorption
Poly(1-trimethylsilyl-1-propyne) (PTMSP) and its derivatives have been synthesized and studied for their exceptional abilities in the pervaporation and sorption of organic compounds from aqueous solutions. For example, PTMSP has demonstrated high efficiency in the extraction of butanol from aqueous solutions, highlighting its potential in separating and recovering organic solvents from industrial effluents (Fadeev et al., 2001).
Building Blocks for Organic Synthesis
Compounds with trimethylsilyl groups, such as 3,4-bis(trimethylsilyl)-1H-pyrrole, have been used as versatile building blocks for constructing unsymmetrically 3,4-disubstituted pyrroles. These compounds facilitate a variety of chemical transformations, including Sonogashira and Suzuki cross-coupling reactions, offering pathways to a wide range of organic synthesis applications (Chan et al., 1997).
Gas Separation Technologies
The synthesis, properties, and functions of poly[1-(trimethylsilyl)-1-propyne] (poly(TMSP)) and related polymers have been extensively reviewed, particularly focusing on their extremely high gas permeability. These materials are known for their unique structure and properties, including high oxygen permeability, making them suitable for various gas separation applications, such as ethanol–water separation membranes, sensors, and photoresists (Nagai et al., 2001).
Properties
IUPAC Name |
1-pyridin-3-yl-3-trimethylsilylprop-2-yn-1-one |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
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InChI |
InChI=1S/C11H13NOSi/c1-14(2,3)8-6-11(13)10-5-4-7-12-9-10/h4-5,7,9H,1-3H3 |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHBFIURELMQMQQ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)C#CC(=O)C1=CN=CC=C1 |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NOSi |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.31 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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